Cas no 57538-80-4 (1-deoxy-D-threo-hexo-2,5-diulose)

• Product Name: 1-deoxy-D-threo-hexo-2,5-diulose
• CAS No: 57538-80-4
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• CID: 1604885
• PubChem ID: 151776
• Update Time: 2025-04-21

1-deoxy-D-threo-hexo-2,5-diulose Chemical and Physical Properties

Names and Identifiers

• 1-deoxy-D-threo-hexo-2,5-diulose
• SCHEMBL7709113
• (3S,4S)-1,3,4-trihydroxyhexane-2,5-dione
• Q27269331
• 1-Deoxyhexo-2,5-diulose
• 82F7C8GFEP
• UNII-82F7C8GFEP
• 57538-80-4
• DTXSID90973072
• D-threo-2,5-Hexodiulose, 1-deoxy-

• Inchi： 1S/C6H10O5/c1-3(8)5(10)6(11)4(9)2-7/h5-7,10-11H,2H2,1H3/t5-,6-/m1/s1
• InChI Key： KFHNTUHHTDAEOF-PHDIDXHHSA-N
• SMILES： O[C@H](C(CO)=O)[C@@H](C(C)=O)O

Computed Properties

• Exact Mass: 162.053
• Monoisotopic Mass: 162.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 432.6°C at 760 mmHg
• Flash Point: 229.6°C
• Refractive Index: 1.51